N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C22H32N4O5/c1-4-11-25-12-8-22(9-13-25)20(28)26(21(29)24-22)15-19(27)23-10-7-16-5-6-17(30-2)18(14-16)31-3/h5-6,14H,4,7-13,15H2,1-3H3,(H,23,27)(H,24,29)
• InChI Key: UHSUXERYLFTRFC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H32N4O5
• Molecular Weight: 432.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C22H32N4O5 and its molecular weight is 432.521. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodology and Biological Activity

Compounds with structures akin to "N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide" have been synthesized through innovative synthetic methodologies, including intermolecular Ugi reactions, which allow for the creation of novel classes of biologically active compounds. These methodologies facilitate the exploration of their potential applications in medicinal chemistry, particularly as ligands for biological receptors or as scaffolds for drug development (Amirani Poor et al., 2018).

Pharmacological Applications

Specific derivatives within this family have demonstrated high affinity for biological targets, such as the ORL1 (orphanin FQ/nociceptin) receptor, showcasing their potential as pharmacological agents. These findings suggest avenues for the development of novel therapeutic agents targeting specific receptors, contributing to the understanding and treatment of pain, addiction, and possibly other neurological disorders (Röver et al., 2000).

Antiviral Evaluation

Spiro derivatives related to "N-(3,4-dimethoxyphenethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide" have been evaluated for their antiviral activity, showing promising results against influenza and human coronavirus strains. This highlights their potential role in the development of new antiviral medications, addressing the ongoing need for effective treatments against viral pathogens (Apaydın et al., 2020).

Material Science and Radiolabeling

Research into the radiolabeling of related compounds has opened up potential applications in material science and bioimaging. These studies provide foundational knowledge for the development of novel radiolabeled compounds, which can be used in tracing, imaging studies, or as markers in biological research (Latli & Casida, 1995).